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Compound of Interest

Compound Name: Tenuazonic acid-13C10

Cat. No.: B12364266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Tenuazonic acid-¹³C₁₀, a stable isotope-labeled derivative of the mycotoxin Tenuazonic acid.

This document is intended for use by researchers, scientists, and drug development

professionals who utilize Tenuazonic acid-¹³C₁₀ as an internal standard in analytical

methodologies or in metabolic studies.

Introduction
Tenuazonic acid (TeA) is a mycotoxin produced by various species of Alternaria fungi and is a

common contaminant in a range of agricultural products.[1][2] It exhibits a broad spectrum of

biological activities, including phytotoxic, cytotoxic, antibacterial, antiviral, and antitumor

properties.[2][3] Tenuazonic acid-¹³C₁₀ is a stable isotope-labeled form of TeA, where all ten

carbon atoms have been replaced with the ¹³C isotope. This isotopic labeling makes it an ideal

internal standard for quantitative analysis of Tenuazonic acid in complex matrices using mass

spectrometry-based methods, such as liquid chromatography-mass spectrometry (LC-MS).

Physicochemical Properties
The introduction of ten ¹³C atoms into the Tenuazonic acid molecule results in a corresponding

increase in its molecular weight. While most macroscopic physicochemical properties such as

melting point, boiling point, pKa, and solubility are not expected to differ significantly from the
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unlabeled compound, the molecular formula and mass are distinct. The data for both unlabeled

and the calculated data for ¹³C₁₀-labeled Tenuazonic acid are presented below for comparison.

Table 1: Physicochemical Data of Tenuazonic Acid and Tenuazonic Acid-¹³C₁₀

Property
Tenuazonic Acid
(Unlabeled)

Tenuazonic Acid-
¹³C₁₀
(Calculated/Expect
ed)

References

IUPAC Name

(5S)-3-Acetyl-5-[(2S)-

butan-2-yl]-4-hydroxy-

1,5-dihydro-2H-pyrrol-

2-one

(5S)-3-Acetyl-5-[(2S)-

butan-2-yl]-4-hydroxy-

1,5-dihydro-2H-pyrrol-

2-one-¹³C₁₀

[4][5]

CAS Number 610-88-8 Not available [1][3][6][7][8]

Molecular Formula C₁₀H₁₅NO₃ ¹³C₁₀H₁₅NO₃ [1][5][6][9]

Molecular Weight 197.23 g/mol 207.23 g/mol [1][5][6][9]

Appearance

Pale yellow oil or

white crystalline

powder

Expected to be similar

to unlabeled
[2][3][4]

Melting Point 74 - 75.5 °C
Expected to be similar

to unlabeled
[9]

Boiling Point
117 °C @ 0.035

mmHg

Expected to be similar

to unlabeled
[1]

pKa 3.5
Expected to be similar

to unlabeled
[4]

Solubility

Soluble in DMF,

DMSO, methanol, and

ethanol. Poor water

solubility.

Expected to be similar

to unlabeled
[3]

Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties of

Tenuazonic acid-¹³C₁₀ are not readily available in the public domain. However, standard

methodologies for mycotoxin analysis and characterization can be applied.

Determination of Melting Point
The melting point of a solid crystalline form of Tenuazonic acid-¹³C₁₀ can be determined using a

standard melting point apparatus. A small amount of the purified solid is packed into a capillary

tube and heated at a controlled rate. The temperature range over which the substance melts is

recorded.

Determination of Solubility
The solubility of Tenuazonic acid-¹³C₁₀ in various solvents can be determined by adding a

known excess of the compound to a fixed volume of the solvent. The mixture is agitated at a

constant temperature until equilibrium is reached. The saturated solution is then filtered, and

the concentration of the dissolved compound is quantified using a suitable analytical technique,

such as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric

detection.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a fundamental technique for assessing the purity of Tenuazonic acid-¹³C₁₀ and for its

quantification. A typical method would involve a reverse-phase C18 column with a mobile

phase gradient of water and an organic solvent like acetonitrile or methanol, often with a

modifier such as formic acid or ammonium formate to improve peak shape. Detection can be

achieved using a UV detector (with characteristic absorbance maxima for TeA at approximately

241 and 280 nm at pH 7) or, more specifically, a mass spectrometer.[1]

Mass Spectrometry (MS)
Mass spectrometry is crucial for confirming the identity and isotopic enrichment of Tenuazonic

acid-¹³C₁₀. High-resolution mass spectrometry can be used to determine the exact mass of the

molecule, confirming the incorporation of ten ¹³C atoms. Tandem mass spectrometry (MS/MS)

can be used to generate a characteristic fragmentation pattern, which serves as a fingerprint

for the compound and is used for its selective and sensitive quantification in complex mixtures.
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Signaling Pathways and Mechanisms of Action
Tenuazonic acid exerts its biological effects through various mechanisms. The following

diagrams illustrate some of the key pathways.

Inhibition of Eukaryotic Protein Synthesis
Tenuazonic acid is a potent inhibitor of protein synthesis in eukaryotes. It acts by preventing the

release of newly synthesized polypeptide chains from the ribosome.[4] This disruption of

protein production is a primary mechanism behind its cytotoxic effects.
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Inhibition of Protein Synthesis by Tenuazonic Acid

Inhibition of Photosystem II in Plants
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In plants, Tenuazonic acid acts as a phytotoxin by inhibiting photosynthesis. It specifically

blocks the electron transport chain in Photosystem II (PSII) by binding to the QB site on the D1

protein.[4] This blockage leads to the accumulation of reactive oxygen species (ROS), causing

cellular damage and necrosis.[10]
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Mechanism of Photosystem II Inhibition by Tenuazonic Acid

Acetylcholinesterase Inhibition
Tenuazonic acid has been identified as an inhibitor of acetylcholinesterase (AChE), the enzyme

responsible for the breakdown of the neurotransmitter acetylcholine.[4] This activity has led to

research into its potential as a scaffold for the development of drugs for Alzheimer's disease.

[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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